Cas no 1267467-98-0 (2-Quinolinecarboxylic acid, 6,7-difluoro-)

• Product Name: 2-Quinolinecarboxylic acid, 6,7-difluoro-
• CAS No: 1267467-98-0
• MF: C₁₀H₅F₂NO₂
• MW: 209.149009466171
• CID: 5824614
• PubChem ID: 82241539
• Update Time: 2025-10-28

2-Quinolinecarboxylic acid, 6,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6,7-difluoro-
• AT35199
• 6,7-difluoroquinoline-2-carboxylic acid
• Z1509604872
• EN300-625804
• SCHEMBL20772073
• 1267467-98-0

• Inchi： 1S/C10H5F2NO2/c11-6-3-5-1-2-8(10(14)15)13-9(5)4-7(6)12/h1-4H,(H,14,15)
• InChI Key： CXQIJNDKZXAUEK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(F)C=2)C=CC=1C(O)=O

Computed Properties

• Exact Mass: 209.02883473g/mol
• Monoisotopic Mass: 209.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 357.7±37.0 °C(Predicted)
• pka: 3.41±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Quinolinecarboxylic acid, 6,7-difluoro-

2-Quinolinecarboxylic Acid, 6,7-Difluoro-

2-Quinolinecarboxylic acid, 6,7-difluoro- (CAS No. 1267467-98-0) is a synthetic organic compound that belongs to the quinoline derivative family. Quinolines are heterocyclic aromatic compounds with a nitrogen atom in the six-membered ring, and they have been extensively studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The compound in question features a carboxylic acid group at position 2 of the quinoline ring and fluorine atoms at positions 6 and 7. This unique substitution pattern imparts distinct chemical and biological properties to the molecule.

The synthesis of 2-Quinolinecarboxylic acid, 6,7-difluoro- involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach is the Friedlander synthesis, which utilizes an o-amino aryl ketone and an aldehyde or ketone to form the quinoline skeleton. Subsequent fluorination reactions are employed to introduce the fluorine atoms at positions 6 and 7. The carboxylic acid group at position 2 can be introduced through various methods, including oxidation of an alcohol or hydrolysis of an ester group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

Physical and Chemical Properties: 2-Quinolinecarboxylic acid, 6,7-difluoro- has a molecular formula of C9H5F2N O2 and a molecular weight of approximately 199.18 g/mol. Its physical properties include a melting point of around 185°C and a boiling point of about 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system in the quinoline ring, with maximum absorbance observed at wavelengths around 280 nm.

Biological Activity: Quinoline derivatives have long been recognized for their potential as bioactive molecules. 2-Quinolinecarboxylic acid, 6,7-difluoro- has been investigated for its antimicrobial activity against various bacterial and fungal strains. Recent studies have demonstrated that this compound exhibits moderate inhibitory effects against Gram-positive bacteria such as *Staphylococcus aureus* and *Bacillus subtilis*. Additionally, it has shown some activity against fungal pathogens like *Candida albicans*. The fluorine atoms at positions 6 and 7 are believed to contribute to this activity by enhancing the molecule's lipophilicity and stability.

Recent research has also explored the potential of 2-Quinolinecarboxylic acid, 6,7-difluoro- as an anticancer agent. In vitro studies using human cancer cell lines have revealed that this compound induces apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The carboxylic acid group at position 2 plays a critical role in this activity by facilitating interactions with cellular proteins involved in apoptosis regulation.

Applications: Given its unique properties, 2-Quinolinecarboxylic acid, 6,7-difluoro- holds promise for various applications across different fields. In pharmaceuticals, it serves as a valuable lead compound for drug discovery programs targeting infectious diseases and cancer. Its ability to modulate cellular processes makes it a candidate for further optimization into more potent therapeutic agents.

In materials science, quinoline derivatives like this compound are being explored for their potential use in organic electronics. The conjugated π-system in the quinoline ring enables electronic delocalization, which is desirable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine atoms at positions 6 and 7 further enhance the electronic properties by introducing electron-withdrawing effects.

Environmental Considerations: As with any synthetic compound, understanding the environmental impact of 2-Quinolinecarboxylic acid, 6,7-difluoro- is crucial for sustainable development. Studies have shown that this compound undergoes biodegradation under aerobic conditions but may persist in certain environmental compartments if not properly managed. Efforts are ongoing to develop greener synthesis routes and waste management strategies to minimize its ecological footprint.

Conclusion: 2-Quinolinecarboxylic acid, 6,7-difluoro- (CAS No.1267467-98-0) is a versatile quinoline derivative with significant potential across multiple domains. Its unique substitution pattern confers distinct chemical properties that make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its biological activity and environmental behavior, paving the way for its responsible use in future technologies.